N1-(2-methoxyphenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2-methoxyphenyl)-N-[2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C23H29N3O6S/c1-31-18-10-12-19(13-11-18)33(29,30)26-16-6-5-7-17(26)14-15-24-22(27)23(28)25-20-8-3-4-9-21(20)32-2/h3-4,8-13,17H,5-7,14-16H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: BRBDYRDMJNSFQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C23H29N3O6S
• Molecular Weight: 475.6 g/mol
• CAS No.: 898450-68-5

Description

N1-(2-methoxyphenyl)-N2-(2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H29N3O6S and its molecular weight is 475.56. The purity is usually 95%.
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Scientific Research Applications

Chemical Modifications and Synthesis

• The study of the anodic methoxylation of piperidine derivatives, including those with N-acyl and N-sulfonyl groups, highlights the chemical modifications that can be achieved to alter the properties of compounds for potential applications in drug development and synthetic chemistry (Golub & Becker, 2015).

Pharmacological Activity Enhancement

• Research on arylsulfonamide derivatives of (aryloxy)ethyl pyrrolidines and piperidines as α1-adrenergic receptor antagonists has demonstrated the potential of such compounds for uro-selective activities, indicating their relevance in the development of therapeutics for urological conditions (Rak et al., 2016).

Molecular Interaction Studies

• The interaction of a spin-labeled sulfonamide with bovine carbonic anhydrase B provided insights into the molecular interactions and binding dynamics, which is crucial for understanding how modifications in chemical structures can influence therapeutic targeting and specificity (Chignell, 1971).

Biochemical and Medicinal Chemistry

• Studies focusing on the synthesis of new propanamide derivatives bearing piperidinyl-1,3,4-oxadiazole and their evaluation as promising anticancer agents showcase the application of chemical modifications to enhance anticancer activities, underscoring the importance of structural modifications in drug discovery (Rehman et al., 2018).